Cas no 22452-74-0 (m,m'-sulfonyl dibenzoic acid)

m,m'-sulfonyl dibenzoic acid structure
m,m'-sulfonyl dibenzoic acid structure
Product Name:m,m'-sulfonyl dibenzoic acid
CAS No:22452-74-0
MF:C14H10O6S
MW:306.290603160858
CID:912375
PubChem ID:519955
Update Time:2025-04-19

m,m'-sulfonyl dibenzoic acid Chemical and Physical Properties

Names and Identifiers

    • m,m'-sulfonyl dibenzoic acid
    • 3-(3-carboxyphenyl)sulfonylbenzoic acid
    • 22452-74-0
    • Benzoic acid, 3,3'-sulfonylbis-
    • SCHEMBL2405304
    • DTXSID70334203
    • 3,3'-sulfonyldibenzoic acid
    • Inchi: 1S/C14H10O6S/c15-13(16)9-3-1-5-11(7-9)21(19,20)12-6-2-4-10(8-12)14(17)18/h1-8H,(H,15,16)(H,17,18)
    • InChI Key: BBECNDJSLQBLJL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)O)C=1)(C1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

  • Exact Mass: 306.0198
  • Monoisotopic Mass: 306.01980921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 108.74
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